1-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(4-phenylpyrazol-1-yl)ethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H18N4OS/c22-17(19-12-16-7-4-10-23-16)18-8-9-21-13-15(11-20-21)14-5-2-1-3-6-14/h1-7,10-11,13H,8-9,12H2,(H2,18,19,22)
• InChI Key: BEZAIRJPGIPLTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(N=C2)CCNC(=O)NCC3=CC=CS3
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

1-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-ylmethyl)urea, also known as PTUP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of urea derivatives and has been studied for its potential therapeutic applications.

Scientific Research Applications

Rheology and Gelation Properties

• Anion Influence on Gelation: The study by Lloyd and Steed (2011) explores how 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in various acids, demonstrating that the gel's physical properties can be tuned by the anion identity. This research highlights the potential of such compounds in creating materials with specific mechanical characteristics (Lloyd & Steed, 2011).

Medicinal Chemistry Applications

• MAP Kinase Inhibition: Getlik et al. (2012) detail the design, synthesis, and evaluation of N-pyrazole, N'-thiazole ureas as potent inhibitors of p38α MAP kinase, a critical enzyme in inflammatory responses. This paper demonstrates the therapeutic potential of these compounds in treating diseases associated with MAP kinase pathways (Getlik et al., 2012).

Agricultural Chemistry

• Acaricidal Activity: A study by Xie Xian-ye (2007) synthesizes N-substituted-phenyl-N'-(1-methyl-3-ethyl-4-chloro-5-pyrazole-formyl)ureas and thioureas, showing some degree of acaricidal activity. This suggests their use in controlling mite populations affecting crops (Xie Xian-ye, 2007).

Antibacterial Agents

• Novel Heterocyclic Compounds: Azab, Youssef, and El-Bordany (2013) focus on synthesizing new heterocyclic compounds with a sulfonamido moiety for antibacterial applications. Their research indicates that these compounds could serve as potent antibacterial agents, offering a new avenue for antibiotic development (Azab, Youssef, & El-Bordany, 2013).

Anti-Tumor Agents

• Bis-Pyrazolyl-Thiazoles: Gomha, Edrees, and Altalbawy (2016) synthesized a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, demonstrating significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. This research highlights the potential of such compounds in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).